Cas no 185206-97-7 (Ethanone,1-(tetrahydro-4-hydroxy-2H-pyran-4-yl)-)

• Product Name: Ethanone,1-(tetrahydro-4-hydroxy-2H-pyran-4-yl)-
• CAS No: 185206-97-7
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• MDL: MFCD28957586
• CID: 114482
• PubChem ID: 45085743
• Update Time: 2025-05-20

Ethanone,1-(tetrahydro-4-hydroxy-2H-pyran-4-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(tetrahydro-4-hydroxy-2H-pyran-4-yl)-
• Ethanone, 1-(tetrahydro-4-hydroxy-2H-pyran-4-yl)- (9CI)
• SCHEMBL16887591
• 1-(4-Hydroxyoxan-4-yl)ethan-1-one
• EN300-210420
• Ethanone, 1-(tetrahydro-4-hydroxy-2H-pyran-4-yl)-(9CI)
• 1-(4-Hydroxyoxan-4-yl)ethanone
• 185206-97-7

• MDL： MFCD28957586
• Inchi： 1S/C7H12O3/c1-6(8)7(9)2-4-10-5-3-7/h9H,2-5H2,1H3
• InChI Key： QLFFQCVSECOXEI-UHFFFAOYSA-N
• SMILES： O1CCC(C(C)=O)(CC1)O

Computed Properties

• Exact Mass: 144.07866
• Monoisotopic Mass: 144.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2
• XLogP3: -0.5

Experimental Properties

• PSA: 46.53

Additional information on Ethanone,1-(tetrahydro-4-hydroxy-2H-pyran-4-yl)-

Comprehensive Overview of Ethanone,1-(tetrahydro-4-hydroxy-2H-pyran-4-yl)- (CAS No. 185206-97-7)

Ethanone,1-(tetrahydro-4-hydroxy-2H-pyran-4-yl)- (CAS No. 185206-97-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and synthetic organic chemistry. This compound, characterized by its unique tetrahydro-4-hydroxy-2H-pyran-4-yl moiety, serves as a versatile intermediate in the synthesis of various bioactive molecules. Its molecular structure combines a ketone functional group with a hydroxyl-substituted tetrahydropyran ring, making it a valuable building block for complex chemical transformations.

The growing interest in Ethanone,1-(tetrahydro-4-hydroxy-2H-pyran-4-yl)- is driven by its potential applications in drug discovery and development. Researchers are particularly intrigued by its role in the synthesis of novel therapeutic agents, especially in the context of central nervous system (CNS) disorders and anti-inflammatory drugs. The compound's ability to modulate molecular interactions makes it a promising candidate for targeted drug design, aligning with current trends in precision medicine and personalized therapeutics.

From a chemical perspective, Ethanone,1-(tetrahydro-4-hydroxy-2H-pyran-4-yl)- exhibits interesting physicochemical properties. The presence of both hydrophilic (hydroxyl group) and hydrophobic (tetrahydropyran ring) components in its structure contributes to its amphiphilic nature, which is crucial for drug solubility and bioavailability - key factors in modern pharmaceutical development. This balance makes the compound particularly valuable in formulations where controlled release and optimal absorption are required.

The synthetic versatility of Ethanone,1-(tetrahydro-4-hydroxy-2H-pyran-4-yl)- has made it a subject of numerous research studies. Recent publications highlight its use in asymmetric synthesis and chiral building blocks for complex natural products. The compound's stereochemistry offers opportunities for creating enantiomerically pure substances, which is increasingly important in pharmaceutical manufacturing due to stricter regulatory requirements for chiral drugs.

In the context of green chemistry and sustainable synthesis, Ethanone,1-(tetrahydro-4-hydroxy-2H-pyran-4-yl)- has been investigated as a potential intermediate for eco-friendly chemical processes. Researchers are exploring catalytic methods for its production that minimize waste and energy consumption, aligning with the global push toward sustainable pharmaceutical manufacturing. This aspect makes the compound particularly relevant in today's environmentally conscious research landscape.

The commercial availability of Ethanone,1-(tetrahydro-4-hydroxy-2H-pyran-4-yl)- has expanded in recent years, with several specialty chemical suppliers offering it for research purposes. Its market growth reflects the increasing demand for high-purity chemical intermediates in drug discovery programs. Analytical methods for quality control, including HPLC analysis and spectroscopic characterization, have been developed to ensure the compound meets the stringent requirements of pharmaceutical applications.

Future research directions for Ethanone,1-(tetrahydro-4-hydroxy-2H-pyran-4-yl)- may focus on its potential in bioconjugation chemistry and prodrug development. The compound's functional groups offer multiple sites for chemical modification, making it attractive for creating targeted drug delivery systems. Additionally, its application in medicinal chemistry could expand as researchers discover new biological activities associated with its structural framework.

Safety considerations for handling Ethanone,1-(tetrahydro-4-hydroxy-2H-pyran-4-yl)- follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment and ventilation systems are recommended during its use. The compound's stability profile and storage conditions have been well-documented, ensuring its safe utilization in various research settings.

The intellectual property landscape surrounding Ethanone,1-(tetrahydro-4-hydroxy-2H-pyran-4-yl)- includes several patents describing its synthetic methods and applications. This legal protection reflects the compound's commercial value and potential in pharmaceutical innovation. Researchers interested in utilizing this compound should conduct thorough patent searches to navigate the existing intellectual property rights.

In conclusion, Ethanone,1-(tetrahydro-4-hydroxy-2H-pyran-4-yl)- (CAS No. 185206-97-7) represents an important chemical entity with diverse applications in modern chemistry and drug development. Its unique structural features, synthetic utility, and potential biological relevance make it a compound of continuing interest to the scientific community. As research progresses, we can anticipate new discoveries that will further expand the applications of this versatile molecule in cutting-edge chemical research and therapeutic development.